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Eduleine Eduleine Eduleine belongs to the class of organic compounds known as phenylquinolines. These are heterocyclic compounds containing a quinoline moiety substituted with a phenyl group. Eduleine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, eduleine is primarily located in the membrane (predicted from logP). Outside of the human body, eduleine can be found in pomes. This makes eduleine a potential biomarker for the consumption of this food product.
Brand Name: Vulcanchem
CAS No.: 483-51-2
VCID: VC0189077
InChI: InChI=1S/C17H15NO2/c1-18-15(12-6-4-3-5-7-12)11-17(19)14-9-8-13(20-2)10-16(14)18/h3-11H,1-2H3
SMILES: CN1C(=CC(=O)C2=C1C=C(C=C2)OC)C3=CC=CC=C3
Molecular Formula: C17H15NO2
Molecular Weight: 265.31 g/mol

Eduleine

CAS No.: 483-51-2

Main Products

VCID: VC0189077

Molecular Formula: C17H15NO2

Molecular Weight: 265.31 g/mol

Eduleine - 483-51-2

CAS No. 483-51-2
Product Name Eduleine
Molecular Formula C17H15NO2
Molecular Weight 265.31 g/mol
IUPAC Name 7-methoxy-1-methyl-2-phenylquinolin-4-one
Standard InChI InChI=1S/C17H15NO2/c1-18-15(12-6-4-3-5-7-12)11-17(19)14-9-8-13(20-2)10-16(14)18/h3-11H,1-2H3
Standard InChIKey SNNYHVVKJUPXKZ-UHFFFAOYSA-N
SMILES CN1C(=CC(=O)C2=C1C=C(C=C2)OC)C3=CC=CC=C3
Canonical SMILES CN1C(=CC(=O)C2=C1C=C(C=C2)OC)C3=CC=CC=C3
Melting Point 200-201°C
Physical Description Solid
Description Eduleine belongs to the class of organic compounds known as phenylquinolines. These are heterocyclic compounds containing a quinoline moiety substituted with a phenyl group. Eduleine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, eduleine is primarily located in the membrane (predicted from logP). Outside of the human body, eduleine can be found in pomes. This makes eduleine a potential biomarker for the consumption of this food product.
PubChem Compound 253834
Last Modified Nov 11 2021
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